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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583

An In-depth Technical Guide to 2-Hydroxy Nevirapine-d3 Supplier Specifications

This technical guide provides a detailed overview of the typical supplier specifications for 2-
Hydroxy Nevirapine-d3, a critical deuterated metabolite of Nevirapine. Nevirapine is a non-
nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infections.
The deuterated form, 2-Hydroxy Nevirapine-d3, serves as an essential internal standard for
pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices
through mass spectrometry-based methods.

This document is intended for researchers, scientists, and drug development professionals who
require high-purity, well-characterized reference standards for their work.

Chemical and Physical Specifications

The fundamental properties of 2-Hydroxy Nevirapine-d3 are summarized below. These
specifications are compiled from various chemical suppliers and provide a baseline for product
identity and quality.
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Specification Value Source(s)
5-Cyclopropyl-7-hydroxy-9-
(methyl-d3)-5,10-dihydro-

IUPAC Name 4,5,6,10-tetraaza- [1112]
dibenzo[a,d]cycloheptan-11-
one

CAS Number 1329834-05-0 [1][3]

Unlabeled CAS Number 254889-31-1 [2]

Molecular Formula C15H11D3N40O2 [2][3]

Molecular Weight 285.32 g/mol [2][3]
Stable Isotope Labeled

Product Type [1]
Reference Standard
For Research Use Only. Not

Primary Use for diagnostic or therapeutic [2]

use.

Analytical Quality Control Specifications

Suppliers provide a Certificate of Analysis (CofA) with each specific lot, detailing the results of

quality control tests. While exact values are lot-dependent, the following table outlines the

typical analytical methods used to ensure the identity, purity, and quality of the material.
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Analytical Test

Typical Specification

Methodology

Appearance

White to Off-White Solid

Visual Inspection

Identity Confirmation

Conforms to Structure

1H-NMR, Mass Spectrometry

Chromatographic Purity

>95% (typically >98%)

HPLC-UVIMS

Isotopic Enrichment

>98% Deuterium Incorporation

Mass Spectrometry

Solubility

Soluble in Methanol, DMSO

Solubility Testing

Storage Condition

Store at 2-8 °C in a well-closed

container.

Stability Studies

Experimental Protocols

Detailed methodologies are crucial for the proper use and verification of chemical standards.

Below are representative protocols for the key analytical tests cited in supplier documentation.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol is a representative method for assessing the chromatographic purity of 2-

Hydroxy Nevirapine-d3, based on established methods for Nevirapine and its metabolites.[4]

[5]

(PDA) detector.

Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array

e Column: C8 or C18 reversed-phase column (e.g., Atlantis dC18, 5 um, 3.9 mm x 150 mm).

[4]

» Mobile Phase: A mixture of aqueous buffer and organic solvent. A common composition is

Ammonium Acetate buffer and Acetonitrile (e.g., 80:20 v/v).[4]

e Flow Rate: 1.0 mL/min.[4]

o Detection Wavelength: UV detection between 260-282 nm.[5][6]
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o Sample Preparation: Accurately weigh and dissolve the standard in the mobile phase or a
suitable solvent like methanol to a known concentration (e.g., 0.25 mg/mL).

e Procedure:

o

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

[¢]

Inject a blank (solvent) to ensure no system contamination.

o

Perform replicate injections of the prepared sample solution.

[e]

Record the chromatograms and integrate the peak areas.

» Calculation: Purity is calculated as the percentage of the main peak area relative to the total
area of all peaks in the chromatogram. Purity (%) = (Area of Main Peak / Total Area of All
Peaks) x 100

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the
compound.

Instrumentation: A mass spectrometer, often coupled with an LC system (LC-MS).
« lonization Mode: Electrospray lonization (ESI), typically in positive mode.[7]

o Analysis: The sample is infused into the mass spectrometer. The resulting spectrum should
show a prominent ion corresponding to the protonated molecule [M+H]*.

o Expected Result: For C1sH11D3N4O2, the expected monoisotopic mass is ~285.1. The mass
spectrum should confirm this molecular weight, and the isotopic distribution pattern will verify
the incorporation of three deuterium atoms.[2][3]

Structural Confirmation by *H-NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the chemical structure of the
molecule.
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 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).
e Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-ds or CD30OD).

e Procedure: A *H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and
integrations of the observed peaks are compared against the expected structure of 2-
Hydroxy Nevirapine. The reduced signal intensity of the methyl group protons confirms
successful deuteration. A sample Certificate of Analysis for a related compound indicates
that the spectrum should conform to the expected structure.[8]

Quality Control and Certification Workflow

The following diagram illustrates a typical workflow for the quality control (QC) testing and
certification of a chemical reference standard like 2-Hydroxy Nevirapine-d3.
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Figure 1: Quality Control Workflow for 2-Hydroxy Nevirapine-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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